(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate

• IUPAC Name: methyl (2E)-2-[(2Z)-2-[1-cyano-2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethylidene]-4-oxo-3-phenyl-1,3-thiazolidin-5-ylidene]acetate
• InChI: InChI=1S/C25H23N3O6S/c1-32-19-10-9-16(13-20(19)33-2)11-12-27-23(30)18(15-26)25-28(17-7-5-4-6-8-17)24(31)21(35-25)14-22(29)34-3/h4-10,13-14H,11-12H2,1-3H3,(H,27,30)/b21-14+,25-18-
• InChI Key: DECZYPHDFFVWFF-HSVWJNBRSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=C2N(C(=O)C(=CC(=O)OC)S2)C3=CC=CC=C3)C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)CCNC(=O)/C(=C\2/N(C(=O)/C(=C\C(=O)OC)/S2)C3=CC=CC=C3)/C#N)OC
• Molecular Formula: C25H23N3O6S
• Molecular Weight: 493.5 g/mol

Description

(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate is a useful research compound. Its molecular formula is C25H23N3O6S and its molecular weight is 493.53. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthesis

• Chemical Behavior and Synthesis Approaches

  The study of cyclic aminooxycarbenes, including oxazolidin-2-ylidenes, highlights the synthesis routes and reactivity of compounds with structural elements related to "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate" (Couture & Warkentin, 1997). These studies offer insight into nucleophilic carbene chemistry, providing a foundation for designing and synthesizing structurally complex molecules.

• Design and Synthesis for Biological Applications

  Compounds structurally akin to the one have been designed and synthesized for specific biological applications, such as aldose reductase inhibitors for treating diabetic complications. This indicates a potential application of "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate" in medicinal chemistry (Ali et al., 2012).

Potential Biological Activities

• Anticancer Potential

  A novel synthesis approach was used to create thiazolidinone derivatives, showing moderate anticancer activity. This underscores the importance of thiazolidinone rings in drug development and suggests that similar compounds, including "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate", could have potential as novel anticancer agents (Mabkhot et al., 2019).

• Anti-inflammatory Properties

  The synthesis and evaluation of thiazolidinone derivatives for anti-inflammatory activity provide a basis for further investigation into the anti-inflammatory properties of similar compounds. This research presents an opportunity for "(E)-methyl 2-((Z)-2-(1-cyano-2-((3,4-dimethoxyphenethyl)amino)-2-oxoethylidene)-4-oxo-3-phenylthiazolidin-5-ylidene)acetate" to be explored for its potential anti-inflammatory effects (Nikalje et al., 2015).